N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)acetamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H25N7OS/c1-16-23-24-20(29-16)22-18(28)15-26-11-9-25(10-12-26)13-14-27-8-7-21-19(27)17-5-3-2-4-6-17/h2-8H,9-15H2,1H3,(H,22,24,28)
• InChI Key: AQHQFMONGXLOJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2CCN(CC2)CCN3C=CN=C3C4=CC=CC=C4
• Molecular Formula: C20H25N7OS
• Molecular Weight: 411.5 g/mol
• CAS No.: 1704988-45-3

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H25N7OS and its molecular weight is 411.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Research has focused on the synthesis of novel 1,3,4-thiadiazole amide compounds containing piperazine, with studies characterizing their structures and evaluating their biological activities. For instance, Xia (2015) synthesized fifteen novel compounds and found specific derivatives demonstrating inhibitory effects on certain bacterial strains and potential antiviral activities against tobacco mosaic virus (Xia, 2015).

Antimicrobial and Antitumor Properties

Abdelmajeid et al. (2017) reported on the synthesis of thiadiazolyl derivatives from stearic acid, evaluating their antimicrobial activities against various bacteria and fungi. These compounds were also assessed as nonionic surfactants for physico-chemical, surface properties, and biodegradability, demonstrating potential applications in the development of new antimicrobial agents (Abdelmajeid, Amine, & Hassan, 2017).

Anticancer Activity

Boddu et al. (2018) synthesized a series of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides, showing significant in vitro anticancer activity against human cancer cell lines, indicating their potential in cancer therapy (Boddu et al., 2018).

Insecticidal Assessment

Fadda et al. (2017) explored the insecticidal properties of thiadiazole derivatives against the cotton leafworm, Spodoptera littoralis, showcasing the potential application of such compounds in agricultural pest management (Fadda et al., 2017).

Leishmanicidal Activity

Foroumadi et al. (2005) synthesized thiadiazole derivatives and evaluated them for their in vitro leishmanicidal activity against Leishmania major, finding compounds with strong activity that surpassed the reference drug, pentostam. This suggests the potential use of these compounds in treating leishmaniasis (Foroumadi et al., 2005).